METHYL 4-[(4Z)-3,5-DIOXO-4-{[1-(4-SULFAMOYLPHENYL)-1H-PYRROL-2-YL]METHYLIDENE}PYRAZOLIDIN-1-YL]BENZOATE
METHYL 4-[(4Z)-3,5-DIOXO-4-{[1-(4-SULFAMOYLPHENYL)-1H-PYRROL-2-YL]METHYLIDENE}PYRAZOLIDIN-1-YL]BENZOATE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0994529
InChI:
InChI=1S/C22H18N4O6S/c1-32-22(29)14-4-6-16(7-5-14)26-21(28)19(20(27)24-26)13-17-3-2-12-25(17)15-8-10-18(11-9-15)33(23,30)31/h2-13H,1H3,(H,24,27)(H2,23,30,31)/b19-13-
SMILES:
COC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)S(=O)(=O)N)C(=O)N2
Molecular Formula:
C22H18N4O6S
Molecular Weight:
466.5 g/mol
METHYL 4-[(4Z)-3,5-DIOXO-4-{[1-(4-SULFAMOYLPHENYL)-1H-PYRROL-2-YL]METHYLIDENE}PYRAZOLIDIN-1-YL]BENZOATE
CAS No.:
Cat. No.: VC0994529
Molecular Formula: C22H18N4O6S
Molecular Weight: 466.5 g/mol
* For research use only. Not for human or veterinary use.
![METHYL 4-[(4Z)-3,5-DIOXO-4-{[1-(4-SULFAMOYLPHENYL)-1H-PYRROL-2-YL]METHYLIDENE}PYRAZOLIDIN-1-YL]BENZOATE -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H18N4O6S |
|---|---|
| Molecular Weight | 466.5 g/mol |
| IUPAC Name | methyl 4-[(4Z)-3,5-dioxo-4-[[1-(4-sulfamoylphenyl)pyrrol-2-yl]methylidene]pyrazolidin-1-yl]benzoate |
| Standard InChI | InChI=1S/C22H18N4O6S/c1-32-22(29)14-4-6-16(7-5-14)26-21(28)19(20(27)24-26)13-17-3-2-12-25(17)15-8-10-18(11-9-15)33(23,30)31/h2-13H,1H3,(H,24,27)(H2,23,30,31)/b19-13- |
| Standard InChI Key | JTVWJPPREMYXND-UYRXBGFRSA-N |
| Isomeric SMILES | COC(=O)C1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC=CN3C4=CC=C(C=C4)S(=O)(=O)N)/C(=O)N2 |
| SMILES | COC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)S(=O)(=O)N)C(=O)N2 |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)S(=O)(=O)N)C(=O)N2 |
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